BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Formulation of UV-Curable
Inks with Chlorothioxanthone (CTX)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Chloro-9H-thioxanthen-9-one
CAS No.: 38605-72-0

Cat. No.: B3032712

Get Quote

Abstract & Scope

This application note provides a rigorous technical guide for the formulation of UV-curable inks
utilizing 2-Chlorothioxanthone (CTX) as a Type Il photoinitiator. While widely used in industrial
coatings, CTX presents specific solubility and reactivity challenges that require precise protocol
management. This guide addresses the photochemical mechanism, stoichiometric
requirements for amine synergists, and detailed protocols for the preparation of high-optical-
density (OD) pigmented inks where CTX'’s long-wavelength absorption is critical for depth
curing.

Target Audience: Formulation Chemists, Material Scientists, and R&D Professionals in coating
and drug packaging development.

Scientific Background: The Type Il Mechanism

Unlike Type | photoinitiators (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""
class="inline ng-star-inserted">
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-hydroxyketones) which undergo unimolecular bond cleavage, CTX functions via a Type I
bimolecular mechanism. It requires a co-initiator—specifically a hydrogen donor (amine
synergist)—to generate reactive radicals.

Photochemistry

Upon UV irradiation (specifically in the UV-A region,

nm), CTX transitions to an excited singlet state (

CTX

) and rapidly undergoes intersystem crossing (ISC) to a long-lived triplet state (
CTX

).

The triplet state abstracts a hydrogen atom from the amine synergist (typically an
-amino hydrogen). This process yields two radicals:

o CTX-ketyl radical: Generally inactive for initiating acrylate polymerization due to steric
hindrance and delocalization.

e -Aminoalkyl radical: The active species that initiates the polymerization of acrylate
monomers.

Mechanism Visualization

The following diagram illustrates the energy transfer and radical generation pathway.
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Figure 1: Bimolecular Type Il photoinitiation pathway of Chlorothioxanthone.

Formulation Strategy
The "Inner Filter" Effect

CTX is selected primarily for pigmented inks (Cyan, Black, Magenta). Pigments absorb heavily
in the short-wave UV (UV-C/UV-B). CTX absorbs in the UV-A region (350—-400 nm), allowing
UV photons to penetrate deeper into the ink film where the pigment is relatively transparent
("optical window"), ensuring through-cure and adhesion.

Solubility Management

Critical Constraint: CTX has poor solubility in many standard monomers compared to its analog
Isopropylthioxanthone (ITX).

e Protocol Adjustment: CTX must be pre-dissolved in the monomer blend at elevated
temperatures (60°C) before pigment addition.

o Preferred Monomers: Phenoxy ethyl acrylate (PEA) or Cyclic Trimethylolpropane Formal
Acrylate (CTFA) are excellent solvents for CTX.

Representative Formulation (Black Ink)

The following table outlines a starting formulation for a UV-flexographic or screen ink.
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Component e . . .
Specific Chemical Function Weight %
Category
) Polyester Acrylate / )
Oligomer Mechanical Backbone 35 - 45%
Epoxy Acrylate
Monomer (Diluent) TPGDA / DPGDA Viscosity Control 25 - 35%

Phenoxy Ethyl -
Monomer (Solvent) Solubilizer for CTX 10 - 15%
Acrylate (PEA)

2-Chlorothioxanthone

Photoinitiator Through-Cure Initiator 2.0 - 3.0%
(CTX)
N EDB or Amino )
Co-lInitiator Synergist (H-Donor) 3.0-5.0%
Acrylate
o Irgacure 369 (or
Photoinitiator ) Surface Cure booster 2.0-4.0%
equivalent)
Pigment Carbon Black Colorant 15-20%
Additives Polysiloxanes Flow/Leveling 0.5-1.0%

Note: The Amine:CTX ratio should generally be maintained at 1.5:1 to 2:1 by weight to

overcome oxygen inhibition and ensure efficient H-abstraction.

Experimental Protocols

Protocol A: Preparation of the Let-down Varnish
(Vehicle)

Objective: Create a homogeneous solution of the photoinitiator system.
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e Weighing: Into a stainless steel mixing vessel, weigh the Monomer (Solvent) (e.g., PEA) and
Oligomers.

e Heating: Place the vessel on a hot plate or water bath. Heat to 60°C + 2°C.

o Why? CTX has a high melting point (~153°C) and slow dissolution rate at room
temperature.

« Addition: While agitating with a disperser (Cowles blade) at 500 RPM, slowly add the CTX
powder.

 Dissolution: Maintain 60°C and mixing for 20-30 minutes.

o Validation: Stop mixing. Take a glass rod sample. The liquid must be clear amber with no
visible crystals.

o Completing the Vehicle: Lower temperature to 40°C. Add the Amine Synergist and other
photoinitiators. Mix for 10 minutes.

o Caution: Do not overheat once the amine is added to prevent premature thermal
polymerization (gelation).

Protocol B: Pigment Dispersion & Milling

Objective: Grind pigment to <1 um particle size without overheating.

o Premix: Add the Pigment (Carbon Black) to the Varnish prepared in Protocol A. Mix at high
speed (2000 RPM) for 15 minutes to wet the pigment.

e Milling: Transfer the slurry to a Three-Roll Mill or Bead Mill.
e Process Control:
o Pass 1: Loose gap (Pressure: 5 bar).

o Pass 2: Tight gap (Pressure: 15 bar).
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o Temperature Check: Ensure ink temperature does not exceed 55°C during milling (shear
heat can trigger polymerization).

« Validation (Hegman Gauge):
o Place a droplet on a Hegman grind gauge.
o Scrape down.

o Acceptance Criteria: No scratches or particles visible above 5 um (NPIRI scale).

Protocol C: Curing & Characterization Workflow

Liquid Ink Sample

1. Drawdown
(K-Bar / 6-12 pm wet)

Belt Speed: 20-50 m/min

2. UV Curing

(Hg Lamp or 395nm LED)

3. Surface Tack Test
(Thumb Twist)

l

4. Adhesion Test
(Cross-Hatch / Tape)

5. Solvent Resistance

(MEK Rubs)
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Figure 2: Standardized testing workflow for UV-curable ink characterization.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action

Increase Amine Synergist
) o concentration. Oxygen
Surface Tackiness Oxygen Inhibition )
quenches the triplet state;

amines scavenge oxygen.

Increase CTX loading (up to
Poor Adhesion Incomplete Through-Cure 3%). CTX drives the cure at

the substrate interface.

Ensure storage temperature <
25°C. Add stabilizer (e.g.,
MEHQ or BHT) at 500-1000

ppm.

Ink Gelation (Shelf Life) Dark Reaction

CTX concentration is too high
o ] for the monomer blend. Switch
Crystallization CTX Saturation
to ITX (more soluble) or

increase PEA content.

CTX inherently yellows upon
Yellowing CTX Byproducts curing. Do not use in White

Inks or overprint varnishes.

Safety & Regulatory Considerations
Migration (Food Packaging)

CTX and its breakdown products can migrate through porous substrates (paper/board).

» Risk: Historically, thioxanthones (ITX/CTX) have been involved in food contamination recalls
(e.g., baby milk scandal).

e Solution: For food packaging (Nestlé Guidance/Swiss Ordinance), do not use standard CTX.
Instead, use Polymeric Thioxanthones (e.g., Omnipol TX) where the chromophore is
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tethered to a polymer chain, preventing migration.

Handling

o H-Statements: H302 (Harmful if swallowed), H411 (Toxic to aquatic life).

e PPE: Nitrile gloves and UV-blocking safety glasses are mandatory during weighing and
curing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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